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Compound of Interest

Compound Name: RXPA 380

Cat. No.: B12390844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RXPA 380 is a potent and highly selective phosphinic peptide inhibitor of the C-domain of

Angiotensin-Converting Enzyme (ACE). Its specificity makes it a valuable tool for structural and

functional studies of ACE, a key enzyme in the Renin-Angiotensin System (RAS) and a major

target for antihypertensive drugs. X-ray crystallography has been instrumental in elucidating

the binding mode of RXPA 380 to ACE, providing a molecular basis for its selectivity and

paving the way for the design of next-generation, domain-specific ACE inhibitors. These

application notes provide detailed protocols and data derived from the crystallographic studies

of RXPA 380 in complex with ACE.

Quantitative Data Summary
The following table summarizes the key crystallographic data for the complex of testis ACE

(tACE), which is identical to the C-domain of somatic ACE, with RXPA 380.
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Parameter Value Reference

PDB ID 2OC2 [1]

Resolution (Å) 2.25 [1][2]

Space Group P1 [1]

Unit Cell Dimensions

a (Å) 50.1 [1]

b (Å) 64.9 [1]

c (Å) 90.7 [1]

α (°) 90.0 [1]

β (°) 90.0 [1]

γ (°) 90.0 [1]

Molecules per ASU 2 [1]

Solvent Content (%) 46.0 [1]

R-factor 0.204 [1]

R-free 0.257 [1]

Experimental Protocols
Protein Expression and Purification of Testis ACE
(tACE)
A detailed protocol for the expression and purification of tACE is essential for obtaining high-

quality crystals. The following is a generalized protocol based on established methods:

Expression:

Transfect Chinese hamster ovary (CHO) cells with a plasmid encoding for a truncated

form of human tACE.
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Culture the cells in a suitable medium, for example, Dulbecco's modified Eagle's medium

(DMEM) supplemented with fetal bovine serum and antibiotics.

Collect the conditioned medium containing the secreted tACE.

Purification:

Apply the collected medium to a lisinopril-sepharose affinity column.

Wash the column extensively with a buffer solution (e.g., 20 mM HEPES, 500 mM NaCl,

pH 7.5) to remove unbound proteins.

Elute the bound tACE using a competitive inhibitor such as lisinopril in the wash buffer.

Further purify the eluted tACE using size-exclusion chromatography to remove aggregates

and the competitive inhibitor.

Concentrate the purified tACE to a suitable concentration for crystallization (e.g., 10

mg/mL).

Crystallization of the tACE-RXPA 380 Complex
The following protocol describes the crystallization of the tACE-RXPA 380 complex using the

hanging drop vapor diffusion method:

Complex Formation:

Incubate the purified tACE with a 5-fold molar excess of RXPA 380 for at least 1 hour on

ice to ensure complete binding.

Crystallization Setup:

Set up hanging drops by mixing 1 µL of the tACE-RXPA 380 complex solution with 1 µL of

the reservoir solution.

The reservoir solution typically contains a precipitant, a buffer, and additives. A successful

condition reported is 1.4 M sodium citrate and 0.1 M HEPES pH 7.5.
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Suspend the drop over the reservoir in a sealed well plate.

Incubate the plates at a constant temperature (e.g., 20°C).

Crystal Growth:

Crystals of the tACE-RXPA 380 complex should appear within a few days to a week.

X-ray Diffraction Data Collection and Processing
Cryo-protection:

Before data collection, soak the crystals in a cryoprotectant solution to prevent ice

formation at cryogenic temperatures. The cryoprotectant is typically the reservoir solution

supplemented with a cryoprotecting agent like glycerol (e.g., 25% v/v).

Data Collection:

Mount the cryo-cooled crystal in a nitrogen stream (100 K) on a synchrotron beamline.

Collect a complete diffraction dataset using a suitable X-ray detector.

Data Processing:

Process the raw diffraction images using software such as MOSFLM or HKL2000 to

integrate the reflection intensities and determine the unit cell parameters and space group.

Scale and merge the integrated intensities using programs like SCALA or AIMLESS.

Visualizations
Renin-Angiotensin System (RAS) Signaling Pathway
The diagram below illustrates the central role of ACE in the Renin-Angiotensin System and the

inhibitory action of RXPA 380.
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Caption: The Renin-Angiotensin System and the inhibitory action of RXPA 380 on ACE.

Crystallography Experimental Workflow
The following diagram outlines the major steps involved in the crystallographic study of the

tACE-RXPA 380 complex.
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Caption: Workflow for the crystallographic analysis of the tACE-RXPA 380 complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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